Cas no 1240801-64-2 (1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine)

• Product Name: 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• CAS No: 1240801-64-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6088862
• PubChem ID: 47011148
• Update Time: 2025-10-31

1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033018557
• 1240801-64-2
• 1-prop-2-ynyl-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• EN300-26618592
• 1-(prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• Z106833290
• 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine

• Inchi： 1S/C17H24N2O3/c1-5-8-18-9-11-19(12-10-18)13-14-6-7-15(20-2)17(22-4)16(14)21-3/h1,6-7H,8-13H2,2-4H3
• InChI Key： UJJQKDCOWADRHN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CN1CCN(CC#C)CC1)OC)OC

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Additional information on 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine

Research Briefing on 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine (CAS: 1240801-64-2)

In recent years, the compound 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine (CAS: 1240801-64-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and cancer. The presence of a prop-2-yn-1-yl group and a 2,3,4-trimethoxyphenyl moiety suggests its potential as a modulator of key biological pathways, making it a promising candidate for further research and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. Preliminary in vitro assays have demonstrated that 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine exhibits moderate affinity for certain serotonin receptor subtypes, which could have implications for its use in treating mood disorders such as depression and anxiety. Additionally, its structural similarity to known dopamine receptor ligands has prompted studies into its potential as an antipsychotic agent.

Beyond its CNS applications, this compound has also shown promise in oncology research. The trimethoxyphenyl group is a common pharmacophore in tubulin-binding agents, which are widely used in cancer chemotherapy. Recent in vitro studies have indicated that 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine may inhibit tubulin polymerization, thereby disrupting microtubule dynamics and inducing apoptosis in cancer cells. These findings suggest that this compound could serve as a lead structure for the development of novel antimitotic agents.

The synthesis and optimization of 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine have also been areas of active research. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Furthermore, structure-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on its biological activity. These efforts aim to enhance its potency, selectivity, and pharmacokinetic properties, thereby improving its therapeutic potential.

In conclusion, 1-(Prop-2-yn-1-yl)-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine (CAS: 1240801-64-2) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its potential applications in CNS disorders and cancer, coupled with ongoing research into its mechanisms of action and optimization, highlight its significance as a subject of scientific inquiry. Future studies will likely focus on advancing this compound through preclinical and clinical development, with the ultimate goal of translating these findings into therapeutic interventions.